Cas no 1267117-28-1 (8-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 8-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-carboxylic acid
• CAS No: 1267117-28-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6061860
• PubChem ID: 82225445
• Update Time: 2025-05-24

8-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-carboxylic acid
• 1267117-28-1
• EN300-1197416
• 8-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C13H16N2O2/c1-8(2)7-10-11(13(16)17)15-6-4-5-9(3)12(15)14-10/h4-6,8H,7H2,1-3H3,(H,16,17)
• InChI Key： KGEOHHCWGHXIII-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC(C)C)N=C2C(C)=CC=CN12)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-carboxylic acid

8-Methyl-2-(2-Methylpropyl)Imidazo[1,2-a]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1267117-28-1, known as 8-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The structure of this molecule is characterized by a methyl group at position 8 and a 2-methylpropyl group at position 2, along with a carboxylic acid group at position 3. These substituents contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of 8-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid as a promising candidate in drug discovery. Its structural features make it an attractive scaffold for designing bioactive molecules with potential applications in treating various diseases, including cancer and neurodegenerative disorders. The imidazopyridine core is known for its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs), which are critical in many pathological processes.

The synthesis of 8-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the imidazopyridine ring system. This is followed by functionalization at specific positions to introduce the methyl, 2-methylpropyl, and carboxylic acid groups. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, making it suitable for biological testing.

In terms of biological activity, 8-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid has demonstrated potent inhibitory effects on several enzyme targets. For instance, recent research has shown that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By targeting CDKs, this compound exhibits anti-proliferative effects on cancer cells, making it a potential candidate for anti-cancer therapy.

Beyond its enzymatic targets, this compound has also been investigated for its ability to modulate ion channels and transporters. Studies suggest that 8-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid can interact with voltage-gated sodium channels, which are implicated in pain signaling and epilepsy. This dual functionality underscores the versatility of this molecule in addressing multiple therapeutic areas.

The pharmacokinetic properties of 8-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption and bioavailability profiles when administered orally. Additionally, its metabolic stability and low toxicity profile make it an ideal candidate for further development into a drug entity.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of 8-methyl-2-(methylpropyl)imidazo[1,a]pyridine carboxylic acid through structural modifications. These efforts aim to enhance its efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 8-methyl-2-(methylpropyl)imidazo[1,a]pyridine carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With continued research and development, this compound holds immense promise for addressing unmet medical needs across various therapeutic areas.